![molecular formula C8H13I B1523369 2-(Iodomethyl)bicyclo[2.2.1]heptane CAS No. 858018-16-3](/img/structure/B1523369.png)
2-(Iodomethyl)bicyclo[2.2.1]heptane
Overview
Description
“2-(Iodomethyl)bicyclo[2.2.1]heptane” is a derivative of norbornane, also known as bicyclo[2.2.1]heptane . Norbornane is an organic compound and a saturated hydrocarbon with the chemical formula C7H12 . The carbon skeleton of norbornane is derived from a cyclohexane ring with a methylene bridge in the 1,4- position, making it a bridged bicyclic compound .
Synthesis Analysis
The synthesis of norbornane derivatives, such as “this compound”, is a topic of ongoing research. One approach involves an organocatalytic formal [4 + 2] cycloaddition reaction . This method allows for rapid access to a wide range of bicyclo[2.2.1]heptane-1-carboxylates from simple starting materials under mild and operationally simple conditions .Molecular Structure Analysis
The molecular structure of “this compound” is based on the bicyclo[2.2.1]heptane scaffold, which is a privileged molecular structure embedded in numerous compounds with various functions . The molecular formula of “this compound” is C8H13I .Scientific Research Applications
Chemical Synthesis and Derivatives
- The product from the action of methylmagnesium iodide on bicyclo[2.2.1]heptane-2,5-dione leads to derivatives such as 1,4-dimethylbicyclo[2.2.1]heptane-2-exo-5-endo-diol, indicating the potential for creating complex chemical structures from simpler bicyclic compounds (Yates & Lynch, 1965).
Crystallography and Molecular Structure
- Studies on bicyclo[2.2.1]heptane derivatives demonstrate their rigid nature and their potential for forming distinct molecular structures with different substituents, which is essential for designing specific molecular configurations (Clegg et al., 1995).
Computational Chemistry
- Ab initio molecular orbital calculations on derivatives like bicyclo[2.2.1]hept-2-ene provide insights into the structural and electronic properties of these molecules, which is valuable for computational chemistry and the design of new materials (Carrupt & Vogel, 1985).
Materials Science
- Bicyclo[2.2.1]heptane derivatives have been explored for their potential use in materials science, such as in the development of polyimides with unique properties like high solubility and thermal stability, which are crucial for advanced material applications (Yamada et al., 1993).
Organic Chemistry and Catalysis
- The bicyclo[2.2.1]heptane framework is used to create a variety of compounds with specific stereochemistry, illustrating its significance in organic synthesis and catalysis (Bailey et al., 1992).
Reaction Mechanisms and Configurations
- Research on bicyclo[2.2.1]heptane derivatives contributes to understanding reaction mechanisms, stereochemistry, and configurational changes in organic compounds, which is essential for designing specific chemical reactions (Kricka & Vernon, 1974).
Future Directions
The future directions for the study of “2-(Iodomethyl)bicyclo[2.2.1]heptane” and similar compounds could involve further exploration of their synthesis, reactions, and potential applications. The development of enantioselective approaches to functionalized bicyclo[2.2.1]heptanes is critical for target-oriented and diversity-oriented syntheses of related biologically significant molecules, and therefore it is highly desirable for relevant drug discovery .
Mechanism of Action
Target of action
The specific targets of “2-(Iodomethyl)bicyclo[22The bicyclo[221]heptane scaffold is a privileged molecular structure embedded in numerous compounds with various functions .
Mode of action
Without specific information on “2-(Iodomethyl)bicyclo[2.2.1]heptane”, it’s difficult to explain its mode of action. Compounds with the bicyclo[221]heptane structure can be synthesized via a formal [4 + 2] cycloaddition reaction enabled by organocatalysis .
Biochemical pathways
The specific biochemical pathways affected by “2-(Iodomethyl)bicyclo[22Compounds with the bicyclo[221]heptane structure are found in various bioactive natural products and drug candidates .
properties
IUPAC Name |
2-(iodomethyl)bicyclo[2.2.1]heptane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13I/c9-5-8-4-6-1-2-7(8)3-6/h6-8H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVFNHQHHCQFJDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1CC2CI | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50704420 | |
Record name | 2-(Iodomethyl)bicyclo[2.2.1]heptane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50704420 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
858018-16-3 | |
Record name | 2-(Iodomethyl)bicyclo[2.2.1]heptane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50704420 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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